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Compound of Interest

Compound Name: Ethyl N-butyl-N-cyanocarbamate

Cat. No.: B063770 Get Quote

Disclaimer: Direct experimental data for Ethyl N-butyl-N-cyanocarbamate is not readily

available in the current scientific literature. The following information is an inferred technical

guide based on the known properties of structurally similar compounds, primarily Ethyl N-

butylcarbamate, and general principles of organic chemistry. This guide is intended for

researchers, scientists, and drug development professionals and should be used as a

preliminary reference. All quantitative data presented are estimations and should be confirmed

through experimental validation.

Introduction
Ethyl N-butyl-N-cyanocarbamate is a small organic molecule belonging to the N-substituted

N-cyanocarbamate class of compounds. Carbamates are a versatile class of organic

compounds with a wide range of applications in medicinal chemistry and materials science.[1]

[2][3][4] The introduction of a cyano group on the nitrogen atom of the carbamate moiety is

expected to significantly influence its electronic properties, reactivity, and biological activity.

This guide provides a summary of the predicted physicochemical properties, a plausible

synthetic approach, and general safety considerations for Ethyl N-butyl-N-cyanocarbamate.

Predicted Physicochemical Properties
The physicochemical properties of Ethyl N-butyl-N-cyanocarbamate have been estimated by

referencing data for the structurally related compound, Ethyl N-butylcarbamate. The presence

of the cyano group is expected to increase the polarity and boiling point of the molecule

compared to its non-cyanated analog.
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Table 1: Estimated Physicochemical Properties of Ethyl N-butyl-N-cyanocarbamate

Property Estimated Value
Reference Compound Data
(Ethyl N-butylcarbamate)

Molecular Formula C8H14N2O2 C7H15NO2[5][6]

Molecular Weight 170.21 g/mol 145.20 g/mol [6]

Appearance
Colorless to light yellow liquid

(predicted)

Colorless to light yellow

liquid[5]

Boiling Point > 228 °C (predicted) ~228.04 °C (estimate)[5]

Melting Point Not available -22 °C[5]

Density > 0.9434 g/cm³ (predicted) ~0.9434 g/cm³[5]

Solubility

Soluble in organic solvents like

alcohols, ethers, and ketones;

sparingly soluble in water

(predicted).

Soluble in alcohol, ether, and

ketone solvents; almost

insoluble in water.[5]

pKa < 13 (predicted) 13.02 ± 0.46 (Predicted)[5]

Proposed Synthetic Pathway
A plausible synthetic route for Ethyl N-butyl-N-cyanocarbamate can be devised based on

general methods for the synthesis of N-substituted carbamates and N-acylation of cyanamides.

The proposed two-step synthesis starts from commercially available n-butylamine.

Step 1: Synthesis of Ethyl N-butylcarbamate

The first step involves the reaction of n-butylamine with ethyl chloroformate in the presence of a

base to yield Ethyl N-butylcarbamate.

Step 2: N-cyanation of Ethyl N-butylcarbamate

The second step is the introduction of the cyano group onto the nitrogen atom of Ethyl N-

butylcarbamate. This can be achieved by deprotonation of the carbamate nitrogen with a strong
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base, followed by reaction with a cyanating agent such as cyanogen bromide.

Below is a DOT script for the proposed experimental workflow.

Proposed synthesis of Ethyl N-butyl-N-cyanocarbamate.

General Experimental Protocols
The following are generalized experimental protocols based on the proposed synthetic

pathway. Note: These procedures are illustrative and require optimization and safety

assessment before implementation.

Synthesis of Ethyl N-butylcarbamate (Illustrative
Protocol)

To a solution of n-butylamine (1.0 eq) and a suitable base such as triethylamine (1.2 eq) in

an inert solvent like dichloromethane, ethyl chloroformate (1.1 eq) is added dropwise at 0 °C.

The reaction mixture is stirred at room temperature for a specified time until the reaction is

complete (monitored by TLC).

The reaction is quenched with water, and the organic layer is separated.

The aqueous layer is extracted with the same solvent.

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,

Na2SO4), and concentrated under reduced pressure.

The crude product is purified by distillation or column chromatography to yield Ethyl N-

butylcarbamate.

Synthesis of Ethyl N-butyl-N-cyanocarbamate
(Illustrative Protocol)

To a suspension of a strong base like sodium hydride (1.2 eq) in an anhydrous aprotic

solvent such as tetrahydrofuran (THF) under an inert atmosphere, a solution of Ethyl N-

butylcarbamate (1.0 eq) in the same solvent is added dropwise at 0 °C.
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The mixture is stirred for a period to allow for deprotonation.

A solution of a cyanating agent, for instance, cyanogen bromide (1.1 eq), in the same solvent

is then added dropwise at low temperature.

The reaction is allowed to warm to room temperature and stirred until completion (monitored

by TLC).

The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.

The product is extracted with an organic solvent.

The combined organic layers are washed with brine, dried, and concentrated.

The final product, Ethyl N-butyl-N-cyanocarbamate, is purified by column chromatography.

Spectroscopic Data (Predicted)
No experimental spectroscopic data is available for Ethyl N-butyl-N-cyanocarbamate.

However, one can predict the characteristic signals that would be observed.

Table 2: Predicted Spectroscopic Data for Ethyl N-butyl-N-cyanocarbamate
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Technique Predicted Characteristic Signals

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet) and the butyl group (triplet, sextet,

sextet, triplet). The chemical shifts of the

protons on the carbons adjacent to the nitrogen

and oxygen atoms would be informative.

¹³C NMR

Resonances for the carbonyl carbon, the cyano

carbon, and the carbons of the ethyl and butyl

groups.

IR Spectroscopy

A strong absorption band for the carbonyl (C=O)

group (around 1700-1730 cm⁻¹), and a

characteristic absorption for the cyano (C≡N)

group (around 2220-2260 cm⁻¹).

Mass Spectrometry
The molecular ion peak (M⁺) corresponding to

the molecular weight of the compound (170.21).

Safety and Handling
Specific toxicity data for Ethyl N-butyl-N-cyanocarbamate is not available. However, based

on the general properties of carbamates and cyanated compounds, the following precautions

should be taken:

General Handling: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

Toxicity: Carbamates can have varying levels of toxicity.[1][7] Some are known to be

cholinesterase inhibitors. Cyanating agents like cyanogen bromide are highly toxic and

should be handled with extreme caution.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[5]

Conclusion
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This technical guide provides an inferred overview of the physicochemical properties, a

potential synthetic route, and safety considerations for Ethyl N-butyl-N-cyanocarbamate. The

lack of direct experimental data necessitates that the information presented here be used as a

preliminary resource. Further experimental investigation is required to validate these predicted

properties and to fully characterize this compound. Researchers and drug development

professionals are encouraged to use this guide as a starting point for their own investigations

into this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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